Cas no 41046-70-2 (2-Iodo-5-methoxyphenol)

2-Iodo-5-methoxyphenol Properties

Names and Identifiers

• 2-Iodo-5-methoxyphenol
• Phenol,2-iodo-5-methoxy-
• 2-iodo-5-methoxy-phenol
• AGN-PC-008MMF
• AK104921
• ANW-70865
• CTK8C3957
• MB12203
• SureCN2083515
• 3-Methoxy-6-iodophenol
• Phenol, 2-iodo-5-methoxy-
• UEKVFLARUBVPKA-UHFFFAOYSA-N
• 5618AB
• FCH1379019
• AX8239129
• ST2404448
• DB-330398
• CS-W021705
• 2-Iodo-5-methoxyphenol, 97%
• AKOS016007929
• MFCD12963849
• DTXSID40465154
• SY114629
• C75085
• 41046-70-2
• DS-4426
• SCHEMBL2083515
• +Expand

• MDL： MFCD12963849
• InChIKey： UEKVFLARUBVPKA-UHFFFAOYSA-N
• Inchi： 1S/C7H7IO2/c1-10-5-2-3-6(8)7(9)4-5/h2-4,9H,1H3
• SMILES： IC1C([H])=C([H])C(=C([H])C=1O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 249.94908g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 249.94908g/mol
• Heavy Atom Count: 10
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Boiling Point: 245.7±25.0 ºC (760 Torr),
• Melting Point: 70-75 °C
• Flash Point: 102.4±23.2 ºC,
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• Density: 1.866±0.06 g/cm3 (20 ºC 760 Torr),